Cas no 1261499-95-9 (3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone)

• Product Name: 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone
• CAS No: 1261499-95-9
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 4985138
• Update Time: 2025-10-25

3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone

• Inchi： 1S/C11H11ClF2O2/c1-16-10-3-2-7(11(13)14)6-8(10)9(15)4-5-12/h2-3,6,11H,4-5H2,1H3
• InChI Key： NMKKIMNWKAMSQR-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C(F)F)C=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone

Comprehensive Guide to 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone (CAS No. 1261499-95-9): Properties, Applications, and Market Insights

3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone (CAS No. 1261499-95-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This difluoromethyl-substituted propiophenone derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications, particularly in the development of novel bioactive molecules.

The molecular structure of 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone combines several functional groups that contribute to its reactivity and potential utility. The presence of a chloro substituent at the 3-position, a difluoromethyl group at the 5'-position, and a methoxy group at the 2'-position creates a versatile scaffold for further chemical modifications. This combination of electron-withdrawing and electron-donating groups makes the compound particularly interesting for structure-activity relationship studies in medicinal chemistry.

In pharmaceutical research, 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone serves as a key building block for the synthesis of potential drug candidates. The difluoromethyl group is known to enhance metabolic stability and bioavailability, making this compound valuable in the development of CNS-active compounds and enzyme inhibitors. Recent studies have explored its use in creating novel analogs for targeting neurological disorders, reflecting the growing interest in fluorinated pharmaceutical intermediates.

The agrochemical industry has also shown interest in 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone as a precursor for developing new crop protection agents. The difluoromethyl moiety is particularly relevant in this context, as fluorinated compounds often exhibit improved pesticidal activity and environmental profiles. Researchers are investigating its potential in creating next-generation fungicides and herbicides that address current challenges in agricultural productivity and resistance management.

Synthetic accessibility is another advantage of 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone. The compound can be prepared through well-established organic transformations, including Friedel-Crafts acylation and selective halogenation reactions. This synthetic tractability makes it attractive for both academic research and industrial-scale production. Recent advancements in green chemistry approaches have further improved the sustainability of its synthesis, aligning with current trends in environmentally friendly chemical production.

The physicochemical properties of 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone contribute to its handling and application characteristics. With moderate solubility in common organic solvents and stability under standard storage conditions, this intermediate offers practical advantages for laboratory use. These properties are particularly important when considering its potential as a multifunctional chemical building block in various research programs.

Market analysis indicates growing demand for specialized fluorinated aromatic compounds like 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone. The global market for fluorinated fine chemicals is projected to expand significantly, driven by increasing R&D investment in pharmaceuticals and agrochemicals. This compound's unique structural features position it well to meet the needs of researchers seeking novel fluorinated intermediates for drug discovery and crop protection development.

Quality control and analytical characterization are crucial aspects of working with 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These analytical protocols are essential for researchers who require high-quality intermediates for their synthetic projects, particularly in regulated industries where compound characterization standards are stringent.

Future research directions for 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone may explore its potential in emerging areas such as materials science and specialty chemicals. The compound's structural features suggest possible applications in developing advanced functional materials, including liquid crystals or organic electronic components. Additionally, its utility in creating chiral auxiliaries or catalysts for asymmetric synthesis represents another promising avenue for investigation.

For researchers and procurement specialists seeking 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone, it's important to work with reputable suppliers who can provide comprehensive technical data and ensure consistent quality. The compound's specialized nature requires careful handling and storage considerations, though it doesn't fall under hazardous material classifications when properly managed. Documentation including certificates of analysis and material safety data should always be reviewed before use in experimental work.

In conclusion, 3-Chloro-5'-(difluoromethyl)-2'-methoxypropiophenone (CAS No. 1261499-95-9) represents a valuable chemical entity with diverse potential applications across multiple scientific disciplines. Its unique combination of substituents offers synthetic chemists a versatile platform for creating novel molecules with potentially valuable biological activities. As research into fluorinated organic compounds continues to expand, this compound is likely to play an increasingly important role in both academic and industrial settings.